Cas no 1513253-45-6 (N-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-1H-IMIDAZOL-2-AMINE)

• Product Name: N-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-1H-IMIDAZOL-2-AMINE
• CAS No: 1513253-45-6
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 4607831
• Update Time: 2025-06-08

N-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-1H-IMIDAZOL-2-AMINE Chemical and Physical Properties

Names and Identifiers

• N-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-1H-IMIDAZOL-2-AMINE
• 1H-Imidazol-2-amine, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-

• Inchi： 1S/C11H11N3O2/c1-2-9-10(16-6-5-15-9)7-8(1)14-11-12-3-4-13-11/h1-4,7H,5-6H2,(H2,12,13,14)
• InChI Key： RVJDBBKTAZZPAH-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C3OCCOC3=C2)NC=CN=1

Additional information on N-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-1H-IMIDAZOL-2-AMINE

Comprehensive Overview of N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1H-imidazol-2-amine (CAS No. 1513253-45-6)

N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1H-imidazol-2-amine, with the CAS number 1513253-45-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a 1,4-benzodioxin moiety with an imidazole ring, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its possible role in modulating biological pathways, which could lead to breakthroughs in treating various health conditions.

The compound's structural complexity and functional groups contribute to its versatility in medicinal chemistry. The presence of the benzodioxin ring system is known for its stability and ability to interact with biological targets, while the imidazole moiety is a common pharmacophore found in many FDA-approved drugs. This dual functionality positions N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1H-imidazol-2-amine as a promising candidate for further investigation in areas such as enzyme inhibition, receptor modulation, and signal transduction.

In recent years, the scientific community has shown growing interest in compounds like 1513253-45-6 due to their potential in addressing modern healthcare challenges. With the rise of personalized medicine and targeted therapies, molecules with precise biological interactions are highly sought after. This compound's unique profile aligns well with current trends in precision medicine and small-molecule drug development, making it relevant to contemporary research priorities.

From a synthetic chemistry perspective, N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1H-imidazol-2-amine presents interesting challenges and opportunities. The compound's synthesis typically involves multi-step organic reactions, requiring careful optimization of conditions to achieve high yields and purity. Researchers often explore various protection-deprotection strategies and catalytic systems to efficiently construct its molecular framework. These synthetic approaches are crucial for producing sufficient quantities of the compound for biological evaluation and structure-activity relationship studies.

The pharmacological potential of CAS 1513253-45-6 extends to several therapeutic areas that are currently focus points in medical research. Its structural features suggest possible applications in neurological disorders, inflammatory conditions, and metabolic diseases – all areas where patients and healthcare providers are actively seeking improved treatment options. While clinical applications remain speculative at this stage, the compound's preclinical profile warrants further exploration to unlock its full therapeutic potential.

Quality control and analytical characterization are critical aspects of working with N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1H-imidazol-2-amine. Advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify the compound's identity and purity. These analytical methods ensure that research findings are based on well-characterized material, which is essential for reproducibility and scientific rigor in pharmaceutical development.

As the scientific community continues to investigate 1513253-45-6, questions frequently arise about its physicochemical properties, biological activity, and synthetic accessibility. These inquiries reflect the compound's growing importance in chemical biology and drug discovery pipelines. Researchers are particularly interested in understanding how modifications to its core structure might enhance its pharmacokinetic profile or target selectivity, which could lead to more effective therapeutic agents.

The commercial availability of N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1H-imidazol-2-amine through specialized chemical suppliers has facilitated its study across multiple research institutions. This accessibility allows for collaborative investigations into its properties and potential applications, accelerating the pace of discovery. However, researchers must exercise proper safety protocols when handling this compound, as with all laboratory chemicals, to ensure safe working environments.

Looking to the future, CAS 1513253-45-6 represents an exciting avenue for interdisciplinary research bridging organic chemistry, pharmacology, and molecular biology. Its development trajectory mirrors the broader trends in pharmaceutical innovation, where novel chemical entities are systematically evaluated for their therapeutic potential. As research progresses, this compound may emerge as a valuable tool for understanding biological systems or as a lead structure for new medicinal agents.

In conclusion, N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1H-imidazol-2-amine stands as a compelling example of how sophisticated organic molecules can drive scientific advancement. Its unique combination of structural features and potential biological activities makes it a noteworthy subject for ongoing research, with implications that could extend from basic science to practical medical applications. The compound's story underscores the importance of fundamental chemical research in addressing contemporary health challenges and advancing human wellbeing.